2,2-Dimethyl-2-(4-methylphenyl)ethanol

• IUPAC Name: 2-methyl-2-(4-methylphenyl)propan-1-ol
• InChI: InChI=1S/C11H16O/c1-9-4-6-10(7-5-9)11(2,3)8-12/h4-7,12H,8H2,1-3H3
• InChI Key: KJEGOACBZWCEBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C)(C)CO
• Molecular Formula: C11H16O
• Molecular Weight: 164.24 g/mol

Description

2,2-Dimethyl-2-(4-methylphenyl)ethanol, also known as 4-Methylphenethyl alcohol or 2-(p-Tolyl)ethanol, is an oily liquid. It has a molecular formula of C9H12O and an average mass of 136.191 Da.

Molecular Structure Analysis

The molecular structure of 2,2-Dimethyl-2-(4-methylphenyl)ethanol is based on structures generated from information available in ECHA’s databases. Unfortunately, the specific structure details are not provided in the search results.

Scientific Research Applications

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Safety and Hazards

When handling 2,2-Dimethyl-2-(4-methylphenyl)ethanol, it is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use of personal protective equipment and ensuring adequate ventilation is recommended.

Synthesis routes and methods

Procedure details

To a solution of 2-methyl-2-p-tolyl-propionic acid ethyl ester (510 mg, 2.47 mmol) in THF (10 mL) at 0° C. was added lithium aluminum hydride (1M in Et2O, 2.6 mL, 2.6 mmol). The reaction was stirred for 0.5 h and the reaction was quenched by consecutive addition of water (0.1 mL), 15% NaOH (0.1 mL), and water (0.3 mL). The reaction was diluted with EtOAc, dried (MgSO4), filtered and concentrated to yield 2-methyl-2-p-tolyl-propan-1-ol (405 mg). 1H NMR (400 MHz, CDCl3) δ 7.27 (d, 2H), 7.15 (d, 2H), 3.58 (s, 2H), 2.32 (s, 3H), 1.31 (s, 6H); MS 165 (M+1).